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Compound of Interest |

Tert-butyl 4-(2-
Compound Name: chloroacetyl)piperazine-1-

carboxylate

Cat. No.: B064673

\ J

An In-depth Technical Guide to the Safety and Handling of tert-Butyl 4-(2-
chloroacetyl)piperazine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tert-butyl 4-(2-
chloroacetyl)piperazine-1-carboxylate, a key intermediate in pharmaceutical synthesis,
particularly in the development of PROTACSs (Proteolysis Targeting Chimeras)[1][2]. Adherence
to these guidelines is crucial to ensure the safety of laboratory personnel and the integrity of
research outcomes.

Chemical and Physical Properties

This section details the key physical and chemical properties of tert-butyl 4-(2-
chloroacetyl)piperazine-1-carboxylate.
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Property Value Source
CAS Number 190001-40-2 [1103114]
Molecular Formula C11H19CIN203 [1]
Molecular Weight 262.73 g/mol [1]
Appearance No.t explicitly stated, likely a N/A
solid.

Solubility No data available. N/A
Melting Point No data available. N/A
Boiling Point No data available. N/A
Flash Point No data available. N/A

Hazard Identification and Classification

tert-Butyl 4-(2-chloroacetyl)piperazine-1-carboxylate is classified as a hazardous
substance. The following table summarizes its hazard statements as per the Globally
Harmonized System (GHS).

Hazard Class GHS Pictogram Signal Word Hazard Statement
. H314: Causes severe
Skin )
] o Danger skin burns and eye
Corrosion/Irritation
damage.
Serious Eye H319: Causes serious
- Danger N
Damage/Irritation eye irritation.
Specific Target Organ
o ) ] H335: May cause
Toxicity (Single Warning ) o
respiratory irritation.
Exposure)
Source:[3]
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Safe Handling and Storage

Proper handling and storage are essential to minimize exposure and maintain the chemical's
stability.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment should be worn at all times when
handling this compound.
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Protection Type

Specification

Source

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) approved
standards. A face shield may

also be necessary.

[5](6]

Skin Protection

Wear chemical-impermeable
gloves (e.g., nitrile rubber) and
impervious clothing to prevent

skin contact.

[3](5]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.
Work in a well-ventilated area,
preferably under a chemical

fume hood.

[5]L6]

Hand Protection

Handle with gloves. Gloves

must be inspected prior to use.

Use proper glove removal
technique (without touching
the glove's outer surface) to
avoid skin contact with this
product. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory
practices. Wash and dry

hands.

[7]

Handling Procedures

o Handle in a well-ventilated place.[5]
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Avoid formation of dust and aerosols.[6]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3]

Wash hands and any exposed skin thoroughly after handling.[8]

Keep away from food, drink, and animal feeding stuffs.[8]

When using, do not eat, drink, or smoke.[8]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
o Store locked up.[3]
o Store under an inert atmosphere.[8]

e Incompatible materials include strong oxidizing agents, strong acids, and strong reducing
agents.[8]

Emergency Procedures

Immediate and appropriate action is critical in the event of accidental exposure or release.

First-Aid Measures
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Exposure Route

First-Aid Procedure

Source

Inhalation

Move the victim into fresh air. If

breathing is difficult, give
oxygen. If not breathing, give
artificial respiration and consult
a doctor immediately. Do not
use mouth-to-mouth
resuscitation if the victim
ingested or inhaled the

chemical.

[3]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water.

Consult a physician.

[5]16]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
for at least 15 minutes and

consult a physician.

[3][6]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.

[3](8]

Accidental Release Measures

e Ensure adequate ventilation and evacuate personnel to safe areas.[3]

e Avoid dust formation.[3]

e Remove all sources of ignition.[3]
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o Wear personal protective equipment, including chemical impermeable gloves.[3]
o Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[5]

e Sweep up and shovel into suitable containers for disposal.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[9]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Experimental Protocols
Synthesis of tert-butyl 4-(2-chloroacetyl)piperazine-1-
carboxylate

The following is a general procedure for the synthesis of the title compound.

Materials:

1-Boc-piperazine (1.86 g, 10.0 mmol)

Potassium carbonate (1.66 g, 12.0 mmol)

Chloroacetyl chloride (reactant)

Dichloromethane (30 mL)

Procedure:

o Add 1-Boc-piperazine and potassium carbonate to dichloromethane.[10]

e Stir the mixture at room temperature for 30 minutes.[10]
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e Cool the mixture to 0°C.

» Slowly add chloroacetyl chloride to the reaction mixture.

» Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.
e Monitor the reaction by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction with water.

o Separate the organic layer and wash with brine.

e Dry the organic layer over anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure to yield the crude product.
 Purify the crude product by column chromatography.

Visualizations
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of tert-butyl 4-(2-
chloroacetyl)piperazine-1-carboxylate.
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Reaction Setup

Combine 1-Boc-piperazine,
Potassium Carbonate, and Dichloromethane

Stir at Room Temperature
for 30 minutes

Cool to 0°C

Slowly add
Chloroacetyl Chloride

Warm to Room Temperature
and Stir for 2-4 hours

Monitor by TLC

Workup and| Purification

Quench with Water

\4

Separate Organic Layer

A4

Wash with Brine

\4

Dry over Na2SO4

\4

Concentrate

A4

Column Chromatography

Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for tert-butyl 4-(2-chloroacetyl)piperazine-1-carboxylate.
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Safe Handling Workflow

This diagram outlines the logical flow of procedures for safely handling the compound
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| |
I Emergency |
A A
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Follow Spill
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:
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:
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Caption: Workflow for the safe handling of hazardous chemical compounds.

Role as a PROTAC Linker

This compound serves as a bifunctional linker in the synthesis of PROTACSs.

Mechanism of Action

Ubiquitination Degradation

PROTAC

Binds
Target Protein (POI)

PROTAC Structure

E3 Ubiquitin Binds to tert-Butyl 4-(2- i ine-1 Binds to Protein of Interest
Ligase Ligand (Linker Precursor) (POI) Ligand

Click to download full resolution via product page

Caption: Role of the compound as a linker in PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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